Cas no 1807180-11-5 (2,3-Dichloro-4-methylanisole)

• Product Name: 2,3-Dichloro-4-methylanisole
• CAS No: 1807180-11-5
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• CID: 5004342
• Update Time: 2025-06-07

2,3-Dichloro-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-methylanisole

• Inchi： 1S/C8H8Cl2O/c1-5-3-4-6(11-2)8(10)7(5)9/h3-4H,1-2H3
• InChI Key： HDJDTYVCQVUBSX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dichloro-4-methylanisole

Research Brief on 2,3-Dichloro-4-methylanisole (CAS: 1807180-11-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2,3-Dichloro-4-methylanisole (CAS: 1807180-11-5) is a chlorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the presence of chloro and methoxy substituents, make it a valuable intermediate in the synthesis of more complex molecules with potential pharmacological properties.

Recent studies have explored the synthetic pathways for 2,3-Dichloro-4-methylanisole, with a particular emphasis on green chemistry approaches to minimize environmental impact. One notable study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method for the selective chlorination of 4-methylanisole, yielding 2,3-Dichloro-4-methylanisole with high efficiency and reduced byproducts. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are critical considerations.

In the realm of chemical biology, 2,3-Dichloro-4-methylanisole has been investigated as a precursor for the development of bioactive molecules. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the synthesis of novel antimicrobial agents. The researchers modified the core structure to create derivatives with enhanced activity against drug-resistant bacterial strains. These findings underscore the compound's potential as a scaffold for designing next-generation antibiotics, addressing the growing global challenge of antimicrobial resistance.

Pharmacological research has also explored the therapeutic potential of 2,3-Dichloro-4-methylanisole derivatives. A recent preprint (2024) from a collaborative team at several leading pharmaceutical institutions reported promising results in using these derivatives as modulators of inflammatory pathways. The study identified specific structural modifications that improved selectivity toward key enzymes involved in chronic inflammation, suggesting potential applications in treating autoimmune diseases. However, further in vivo studies are required to validate these findings and assess safety profiles.

The compound's physicochemical properties have been the subject of computational and experimental investigations. Density functional theory (DFT) calculations published in the Journal of Molecular Structure (2023) provided insights into the electronic structure and reactivity of 2,3-Dichloro-4-methylanisole, explaining its behavior in various chemical reactions. These theoretical studies complement experimental work and facilitate the rational design of derivatives with tailored properties for specific applications.

From an industrial perspective, 2,3-Dichloro-4-methylanisole has found applications beyond pharmaceuticals. Recent patents (2023-2024) describe its use in the development of specialty chemicals, including liquid crystals and advanced materials. The compound's stability and functional group compatibility make it attractive for these applications, opening new avenues for commercialization and technological innovation.

Despite these advancements, challenges remain in the widespread adoption of 2,3-Dichloro-4-methylanisole-based technologies. Issues such as scalability of synthesis, environmental impact of chlorinated compounds, and the need for more comprehensive toxicological data require continued research attention. Future studies should focus on addressing these limitations while exploring new applications in drug discovery and materials science.

In conclusion, 2,3-Dichloro-4-methylanisole (CAS: 1807180-11-5) represents a promising compound with diverse applications in chemical biology and pharmaceutical sciences. Recent research has expanded our understanding of its synthetic accessibility, biological activity, and potential therapeutic value. As investigations continue, this compound and its derivatives may contribute significantly to addressing current challenges in medicine and materials science, provided that safety and sustainability considerations are adequately addressed.